Cas no 1339671-95-2 (2-(1H-1,2,4-triazol-1-yl)-1,3,4-thiadiazole)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)-1,3,4-thiadiazole
• CAS No: 1339671-95-2
• MF: C₄H₃N₅S
• MW: 153.165117502213
• CID: 5843270
• PubChem ID: 21256964
• Update Time: 2025-10-29

2-(1H-1,2,4-triazol-1-yl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(1H-1,2,4-triazol-1-yl)-
• 2-(1H-1,2,4-triazol-1-yl)-1,3,4-thiadiazole
• 2-(1,2,4-triazol-1-yl)-1,3,4-thiadiazole
• F6592-2743
• SCHEMBL7905948
• 1339671-95-2
• AKOS013475686

• Inchi： 1S/C4H3N5S/c1-5-2-9(7-1)4-8-6-3-10-4/h1-3H
• InChI Key： PSTCVYKYOAOSGY-UHFFFAOYSA-N
• SMILES： S1C=NN=C1N1C=NC=N1

Computed Properties

• Exact Mass: 153.01091629g/mol
• Monoisotopic Mass: 153.01091629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 356.5±25.0 °C(Predicted)
• pka: -0.22±0.12(Predicted)

Additional information on 2-(1H-1,2,4-triazol-1-yl)-1,3,4-thiadiazole

Introduction to 2-(1H-1,2,4-Triazol-1-yl)-1,3,4-Thiadiazole (CAS No. 1339671-95-2)

2-(1H-1,2,4-Triazol-1-yl)-1,3,4-thiadiazole is a heterocyclic compound with a unique structure that combines the 1H-1,2,4-triazole and 1,3,4-thiadiazole rings. This compound is identified by its CAS number CAS No. 1339671-95-2 and has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug discovery and advanced materials. The molecule's structure is characterized by the presence of nitrogen and sulfur atoms in its rings, which contribute to its distinct electronic properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like 2-(1H-1,2,4-triazol-1-yl)-1,3,4-thiadiazole in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with potential anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines due to their ability to inhibit key enzymes involved in cell proliferation.

The synthesis of CAS No. 1339671-95-2 involves a multi-step process that typically begins with the preparation of the 1H-1,2,4-triazole ring followed by its coupling with the 1,3,4-thiadiazole moiety. This process often employs microwave-assisted synthesis techniques to enhance reaction efficiency and yield. A 2023 paper in *Green Chemistry* reported that the use of microwave irradiation not only reduces reaction time but also minimizes the formation of unwanted byproducts.

In addition to its pharmaceutical applications, 2-(1H-1,2,4-triazol-1-yl)-thiadiazole has shown potential in the field of materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new catalysts for organic transformations. For example, researchers at Stanford University have utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, achieving high yields and selectivity under mild conditions.

The electronic properties of CAS No. 1339671-95-2 make it an interesting candidate for applications in optoelectronics. A 2023 study published in *Advanced Materials* explored its use as a building block for organic semiconductors with improved charge transport properties. The sulfur atoms in the thiadiazole ring contribute to enhanced electron-withdrawing effects, which are crucial for optimizing the performance of organic photovoltaic devices.

Furthermore, heterocyclic compounds like thiadiazoles are known for their stability under harsh conditions, making them suitable for use in high-performance polymers and composites. A recent study conducted at MIT demonstrated that incorporating thiadiazole-containing monomers into polymer matrices significantly improves their thermal stability and mechanical strength.

In conclusion, CAS No. 1339671-95-2, or 2-(1H-1,2,4-triazolyl)-thiadiazole, represents a versatile platform for exploring novel chemical functionalities across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions in drug discovery and materials science.